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Compound of Interest

Compound Name: Iron(iii)choline citrate

Cat. No.: B13816953 Get Quote

Executive Summary & Scientific Rationale
Iron(III) choline citrate (Ferrocholinate, CAS 1336-80-7) is a chelated iron complex widely used

in cell culture media and nutritional research to enhance iron bioavailability while minimizing

the oxidative stress associated with free ferric ions (

).

While often classified as "low toxicity" compared to heavy metal salts like cadmium or lead,

improper disposal poses significant operational risks. The chelate structure effectively masks

the iron ion in neutral solution, but environmental changes (pH shifts in waste streams) can

trigger dissociation. This releases free iron, which can catalyze Fenton reactions in mixed

chemical waste, leading to exothermic events or pipe corrosion.

Core Directive: Treat all Iron(III) choline citrate waste as Non-RCRA Regulated Chemical

Waste (unless mixed with hazardous solvents). Do not utilize sanitary sewer disposal without

explicit written authorization from your facility's Environmental Health & Safety (EHS)

department.

Chemical Properties & Hazard Assessment
Understanding the physicochemical behavior of this chelate is a prerequisite for safe disposal.
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Property Specification Operational Implication

CAS Number 1336-80-7
Unique identifier for waste

labeling.

Appearance
Yellow-brown to reddish

powder

High visibility; easy to detect

spills.

Solubility Highly soluble in water

Risk: Easily mobilized into

water tables if landfilled

improperly.

Stability Stable at neutral pH
Risk: Dissociates in strong

acids/bases.

Reactivity
Incompatible with Strong

Oxidizers

Do not mix with Nitric Acid or

Peroxides in waste drums.

RCRA Status Not P-Listed or U-Listed
Generally non-hazardous, but

state regulations vary.

Mechanism of Action & Stability (Scientific Context)
To understand why we segregate this waste, one must understand its dissociation. In culture,

the citrate/choline complex shields the iron. In a waste drum containing acids, protons compete

with the citrate ligand, ejecting

.

Waste Stream Environment
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Figure 1: Chelate instability in acidic waste streams. Segregation prevents the release of

reactive iron ions.

Disposal Procedures
Decision Matrix: Waste Classification
Follow this logic flow to determine the correct disposal path for your specific material state.

Identify Waste Form

Is it Solid?
(Powder/Crystals)

Is it Liquid?
(Stock Solution/Media)

Containerize in
HDPE or Glass

Mixed with Haz Solvents?
(e.g., Azides, Organics)

Label: 'Non-Regulated
Chemical Waste'

Solid Waste Stream
(Landfill/Incineration)

Concentration > 1%?

Aqueous Chemical Waste
(Blue/White Tag)

High Conc (>1%) No Permit

Sanitary Sewer
(ONLY with EHS Permit)

Trace (<1%) AND
Permit Exists

No

Hazardous Waste Stream
(Red Tag/Code D001/F-List)

Yes
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Figure 2: Operational decision tree for Ferrocholinate disposal.

Protocol A: Solid Waste (Powder/Expired Reagent)
Scope: Pure Iron(III) choline citrate powder or spill cleanup materials.

Containment: Transfer material into a chemically compatible container (HDPE plastic or

amber glass). Do not use metal containers, as residual moisture can cause corrosion.

Labeling: Apply a "Non-RCRA Regulated Chemical Waste" label.

Constituents: Iron(III) Choline Citrate.[1][2]

Hazards: Irritant (Check "Other").

Segregation: Store away from oxidizers (nitrates, perchlorates) until pickup.

Disposal: Hand off to your facility's waste management vendor for incineration or Class I

landfill.

Protocol B: Liquid Waste (Stock Solutions & Media)
Scope: Expired stock solutions (>10mM) or supernatant.

No Drain Disposal: Do not pour down the sink. While iron is a nutrient, high concentrations

can disrupt the bacterial balance in municipal wastewater treatment plants and violate local

discharge limits (often <10 ppm for metals).

Consolidation: Pour into a dedicated "Aqueous Chemical Waste" carboy.

Compatibility Check: Ensure the carboy does not contain strong acids

(Sulfuric/Hydrochloric) to prevent exothermic dissociation.

pH Adjustment (Optional): If the solution is highly acidic, neutralize to pH 6–8 using Sodium

Bicarbonate before consolidation to ensure chelate stability.

Protocol C: Empty Containers & Rinsate
Scope: "Empty" reagent bottles.
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Triple Rinse: Rinse the bottle three times with water.

Rinsate Management:

First Rinse: Collect and treat as Liquid Waste (Protocol B).

Second/Third Rinse: Can usually be drain-disposed if local regulations allow for trace

metal discharge.

Defacing: Cross out the original label and mark "Empty/Triple Rinsed."

Recycling: Place in glass/plastic recycling or trash depending on facility rules.

Emergency Response (Spill Management)
In the event of a powder spill:

PPE: Don Safety Goggles, Lab Coat, and Nitrile Gloves (0.11 mm thickness minimum).

Containment: Cover the spill with a damp paper towel to prevent dust generation.

Cleanup: Sweep up the damp material (do not dry sweep dust).

Surface Decon: Wipe the area with water followed by a mild detergent. Iron stains can be

stubborn; a dilute sodium citrate solution can help solubilize residual iron stains.

References & Regulatory Grounding[3][4][5]
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Medicine. [Link]

Ball State University. (n.d.).[3] Disposal of Laboratory Wastes: Requirements for Chemical
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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